1-(4-Isopropyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester

• Molecular Formula: C16H21NO3
• Molecular Weight: 275.34 g/mol
• IUPAC Name: ethyl 5-oxo-1-(4-propan-2-ylphenyl)pyrrolidine-3-carboxylate
• InChI: InChI=1S/C16H21NO3/c1-4-20-16(19)13-9-15(18)17(10-13)14-7-5-12(6-8-14)11(2)3/h5-8,11,13H,4,9-10H2,1-3H3
• InChI Key: BEZRECLNGKVZLZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC(=O)N(C1)C2=CC=C(C=C2)C(C)C

Description

1-(4-Isopropyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester is a useful research compound. Its molecular formula is C16H21NO3 and its molecular weight is 275.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 1-(4-isopropyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid obtained in step 1 (0.6 g, 2.42 mmol), thionyl chloride (0.35 g, 2.90 mmol), and ethanol (10 ml) was heated at 55-60° C. for 2 hours. The mixture was cooled and solvent was removed. The residue was dissolved in ethyl acetate (20 ml). The organic layer was washed with saturated NaHCO3 and saturated brine solution (20 ml). The organic layer was dried over Na2SO4 and evaporated to obtain 1-(4-isopropyl-phenyl)-5-oxo-pyrrolidine-3-carboxylic acid ethyl ester as yellow oil (0.7 g, 100%).